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Compound of Interest

Compound Name: Methyl 5-bromo-6-methyilpicolinate

Cat. No.: B594140

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 5-bromo-6-
methylpicolinate, a key intermediate in organic and medicinal chemistry. This document
details its chemical and physical properties, provides a thorough experimental protocol for its
synthesis, and explores its applications in the development of novel therapeutic agents. The
information is presented to support researchers and professionals in leveraging this compound
for their work in drug discovery and chemical synthesis.

Chemical Properties and Identifiers

Methyl 5-bromo-6-methylpicolinate is a pyridine derivative with the systematic IUPAC name
methyl 5-bromo-6-methylpyridine-2-carboxylate. Its chemical structure and key identifiers are
crucial for its accurate use in research and development.
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Property Value Reference
CAS Number 1215860-20-0

Molecular Formula CsHsBrNO2

Molecular Weight 230.06 g/mol

Physical Form Solid

Purity Typically =97%

Physicochemical Properties

Understanding the physicochemical properties of Methyl 5-bromo-6-methylpicolinate is
essential for its handling, reaction optimization, and formulation. The following table
summarizes available data, noting that some values are predicted.

Property Value Remarks Reference
Boiling Point 301.8+37.0°C Predicted [1]
Density 1.503 £ 0.06 g/cm3 Predicted [1]

Inert atmosphere,
Storage Temperature [1]
room temperature

Synthesis of Methyl 5-bromo-6-methylpicolinate

The following is a detailed experimental protocol for the synthesis of Methyl 5-bromo-6-
methylpicolinate, adapted from established procedures.

Reaction Scheme
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Caption: Synthesis of Methyl 5-bromo-6-methylpicolinate.

Experimental Protocol

This protocol describes the esterification of 5-bromo-6-methylpyridine-2-carboxylic acid to yield
the target compound.[1]

Materials:

e 5-bromo-6-methylpyridine-2-carboxylic acid
e Methanol

e Thionyl chloride

o Methyl tert-butyl ether (MTBE)

e Hexane

o Water

Procedure:

 In a suitable reactor, charge 5-bromo-6-methylpyridine-2-carboxylic acid and methanol.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b594140?utm_src=pdf-body-img
https://www.benchchem.com/product/b594140?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB12620678_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Slowly add thionyl chloride to the stirred mixture, maintaining the temperature between 20-30
°C.

» After the addition is complete, heat the reaction mixture to 55-65 °C and maintain for 2
hours.

e Monitor the reaction progress by High-Performance Liquid Chromatography (HPLC) until the
starting material is less than 2%.

* Remove the solvent by distillation under reduced pressure at a temperature below 40 °C.
e To the residue, add MTBE and stir for 30 minutes to dissolve the crude product.
o Transfer the MTBE solution to a separate vessel.

o Add water to the original reactor and then pump the MTBE solution back into the reactor,
maintaining a temperature of 0-5 °C with stirring for 1 hour.

o Separate the aqueous and organic layers. Extract the aqueous layer with MTBE.

o Combine all organic phases and concentrate under reduced pressure at a temperature
below 40 °C.

o Add hexane to the concentrated residue and stir.

« |solate the solid product by centrifugation and dry to obtain Methyl 5-bromo-6-
methylpicolinate as a white powder.[1]

Applications in Drug Development and Chemical
Synthesis

Methyl 5-bromo-6-methylpicolinate serves as a valuable building block in the synthesis of
more complex molecules, particularly in the pharmaceutical and agrochemical industries.[2][3]
Its utility stems from the presence of multiple reactive sites that allow for further
functionalization.
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While specific, publicly available examples of its direct incorporation into named drug
candidates are limited, its structural motifs are found in various biologically active compounds.
The bromo- and methyl-substituted pyridine core is a common scaffold in medicinal chemistry.
The bromine atom can be readily displaced or used in cross-coupling reactions to introduce
new functionalities, making it a versatile intermediate for creating libraries of compounds for

screening.

General Synthetic Utility Workflow

The following diagram illustrates the general utility of Methyl 5-bromo-6-methylpicolinate as

a synthetic intermediate.
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Caption: Synthetic utility of Methyl 5-bromo-6-methylpicolinate.

Safety and Handling

Appropriate safety precautions should be taken when handling Methyl 5-bromo-6-
methylpicolinate. The following is a summary of its hazard information.
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Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Precautionary Statements:
e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

It is recommended to handle this compound in a well-ventilated area, using appropriate
personal protective equipment (PPE), including gloves and safety glasses.

Conclusion

Methyl 5-bromo-6-methylpicolinate is a key chemical intermediate with significant potential in
synthetic and medicinal chemistry. This guide has provided essential information on its
properties, a detailed synthesis protocol, and an overview of its potential applications. As
research continues, the utility of this compound in the development of novel and effective
therapeutic agents is expected to expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to Methyl 5-bromo-6-
methylpicolinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594140#methyl-5-bromo-6-methylpicolinate-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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